2-(Furan-2-yl)-5-((3-methoxyphenyl)(pyrrolidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-(furan-2-yl)-5-[(3-methoxyphenyl)-pyrrolidin-1-ylmethyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C20H20N4O3S/c1-26-14-7-4-6-13(12-14)16(23-9-2-3-10-23)17-19(25)24-20(28-17)21-18(22-24)15-8-5-11-27-15/h4-8,11-12,16,25H,2-3,9-10H2,1H3
• InChI Key: FXYYBMNELDKXPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(C2=C(N3C(=NC(=N3)C4=CC=CO4)S2)O)N5CCCC5
• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the reaction of pyridin-2-amine with furan-2-carbonyl chloride to form an amide, which is then treated with diphosphorus pentasulfide to form a thioamide. The thioamide is then oxidized with potassium ferricyanide in an alkaline solution to form the thiazole ring.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple heterocyclic rings. The furan ring is a five-membered ring with four carbon atoms and one oxygen atom. The thiazole ring is a five-membered ring with three carbon atoms, one nitrogen atom, and one sulfur atom. The triazole ring is a five-membered ring with two carbon atoms and three nitrogen atoms. The pyrrolidine ring is a five-membered ring with four carbon atoms and one nitrogen atom.

Chemical Reactions Analysis

The compound can undergo various chemical reactions due to the presence of multiple reactive sites. For instance, the nitrogen atoms in the triazole ring can participate in nucleophilic substitution reactions. The sulfur atom in the thiazole ring can undergo oxidation or reduction reactions.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 2-(Furan-2-yl)-5-((3-methoxyphenyl)(pyrrolidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol, focusing on six unique applications:

Antimicrobial Activity

This compound has shown potential as an antimicrobial agent. Its unique structure allows it to interact with bacterial cell walls and disrupt their integrity, leading to cell death. .

Anticancer Properties

Studies have explored the compound’s ability to inhibit the growth of cancer cells. Its mechanism involves interfering with cell division and inducing apoptosis in cancerous cells. .

Anti-inflammatory Effects

The compound has been investigated for its anti-inflammatory properties. It works by inhibiting the production of pro-inflammatory cytokines and enzymes, which are responsible for inflammation. .

Drug Delivery Systems

Due to its unique chemical structure, this compound can be used in designing drug delivery systems. It can help in the targeted delivery of drugs to specific tissues or cells, thereby increasing the efficacy and reducing the side effects of therapeutic agents.

These applications highlight the versatility and potential of 2-(Furan-2-yl)-5-((3-methoxyphenyl)(pyrrolidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol in various fields of scientific research. Each application opens up new avenues for further investigation and development.

If you have any specific area you’d like to delve deeper into, feel free to let me know!

Functionalized β-lactams based on (E)-1-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]methanimine and its imine–imine rearrangement initiated by potassium hydride. Photoreactions of 2-(furan-2-yl)-3-hydroxy-4H-chromen-4-one and 3-hydroxy-2-(thiophene-2-yl)-4H-chromen-4-one using cyclohexane and acetonitrile as solvents. The Royal Society of Chemistry.

Safety and Hazards

The safety and hazards associated with this compound are not well-documented in the available literature. As with all chemicals, it should be handled with care, using appropriate personal protective equipment. It is not intended for human or veterinary use.

Future Directions

Future research could focus on further elucidating the biological activity of this compound and similar compounds. This could include studies on their antiviral and anti-infective properties, as well as their potential use in treating diseases such as cancer. Additionally, more research could be done to fully understand their synthesis, chemical reactions, and physical and chemical properties.